Cas no 57356-18-0 (4-(azepan-1-yl)aniline)

4-(azepan-1-yl)aniline Properties

Names and Identifiers

• Benzenamine,4-(hexahydro-1H-azepin-1-yl)-
• (4-azepan-1-ylphenyl)amine
• (4-azepan-1-ylphenyl)amine(SALTDATA: 2HCl)
• 4-(1-Azepanyl)aniline
• 4-(hexahydro-1H-azepin-1-yl)aniline
• 4-Azepan-1-ylaniline dihydrochloride
• 4-Azepan-1-yl-phenylamine hydrochloride
• 4-azaperhydroepinylphenylamine
• 4-azepan-1-ylaniline
• 4-azepan-1-ylphenylamine
• 4-azepan-1-yl-phenylamine
• 4-azepanylaniline
• azepanylaniline
• GNF-Pf-5114
• SBB007135
• 4-(azepan-1-yl)aniline
• [4-(Azepan-1-yl)phenyl]amine
• A832148
• 4-(1-azepanyl)aniline;hydrochloride
• AKOS000104777
• BB 0217034
• [4-(azepan-1-yl)phenyl]amine;hydrochloride
• 57356-18-0
• WAY-313011-A
• MLS000068952
• MFCD01536453
• BDBM36849
• 9Y-0830
• RDUONPQXZRHVKQ-UHFFFAOYSA-N
• cid_6603137
• FT-0677201
• SMR000010837
• CS-0246821
• J-513634
• EINECS 260-692-7
• NS00033696
• N-(4'-Aminophenyl)hexamethylenimine
• EN300-34427
• SCHEMBL1986101
• CHEMBL1198356
• DTXSID0069177
• Oprea1_162025
• Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-
• Oprea1_115278
• ALBB-003691
• 4-Azepan-1-yl-phenylamine
• 4-(Hexahydro-1H-azepin-1-yl)aniline
• STK069569
• +Expand

• MDL： MFCD01536453
• InChIKey： RDUONPQXZRHVKQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18N2/c13-11-5-7-12(8-6-11)14-9-3-1-2-4-10-14/h5-8H,1-4,9-10,13H2
• SMILES： C1CCCN(CC1)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 190.14714
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 190.147
• Heavy Atom Count: 14
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26
• Refractive Index: 1.573
• Boiling Point: 359.6°Cat760mmHg
• Flash Point: 149.5°C
• Density: 1.047